Cas no 2680822-98-2 (benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate)
benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28297910
- benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate
- 2680822-98-2
- benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate
-
- Inchi: 1S/C15H12BrN3O2/c16-12-8-18-14(13-11(12)6-7-17-13)19-15(20)21-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,18,19,20)
- InChI Key: FDZVBOYXLNSNQO-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2=C1C=CN2)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 345.01129g/mol
- Monoisotopic Mass: 345.01129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67Ų
benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297910-0.05g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28297910-0.1g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28297910-0.25g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28297910-0.5g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28297910-1.0g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28297910-2.5g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28297910-5.0g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28297910-10.0g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28297910-1g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28297910-5g |
benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate |
2680822-98-2 | 5g |
$3520.0 | 2023-09-07 |
benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate
Introduction to Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate (CAS No. 2680822-98-2)
Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate, a compound with the chemical formula C18H16N2O2B, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrrolopyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 4-position of the pyrrolopyridine core and a benzyl carbamate moiety at the nitrogen atom contributes to its unique chemical properties and biological interactions.
The CAS number 2680822-98-2 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research and development. The structural features of Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate make it a valuable scaffold for designing novel pharmacological agents. Specifically, the 4-bromo substituent enhances its reactivity and allows for further functionalization, while the benzyl carbamate group provides stability and modulates bioavailability.
In recent years, pyrrolopyridine derivatives have been extensively studied for their roles in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The brominated pyrrolopyridines, in particular, have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that compounds with similar structural motifs can disrupt signaling pathways critical for tumor growth and metastasis.
The benzyl carbamate moiety in Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate not only contributes to its molecular rigidity but also influences its solubility and metabolic stability. This feature is particularly important in drug design, as it can enhance the compound's pharmacokinetic profile. Recent research has highlighted the utility of carbamate derivatives in improving drug bioavailability and reducing toxicity.
One of the most compelling aspects of Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate is its potential as a lead compound for further derivatization. The combination of a bromine atom and a carbamate group provides multiple sites for chemical modification, enabling researchers to fine-tune its biological activity. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.
The compound's relevance is further underscored by its presence in ongoing clinical trials and preclinical studies. Researchers are exploring its efficacy in treating various diseases by leveraging its unique structural properties. For example, preliminary data suggest that it may exhibit inhibitory effects on certain protein kinases, making it a candidate for developing targeted therapies against specific cancers.
The synthesis of Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine substituent typically involves halogenation techniques, while the attachment of the benzyl carbamate group often employs carbamoylation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.
In conclusion, Benzyl N-{4-bromo-1H-pyrrolo[2,3-c]pyridin-7-yl}carbamate (CAS No. 2680822-98-2) is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of a brominated pyrrolopyridine core and a benzyl carbamate moiety makes it an attractive scaffold for developing new drugs. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in future therapeutic strategies.
2680822-98-2 (benzyl N-{4-bromo-1H-pyrrolo2,3-cpyridin-7-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)